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Compound of Interest

Compound Name: 1-(4-Cyclohexylphenyl)ethanone

Cat. No.: B103423 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the responsible handling and disposal of chemical reagents like 1-(4-
Cyclohexylphenyl)ethanone are critical for ensuring personnel safety and regulatory

compliance. This guide provides essential safety information and a step-by-step operational

plan for the proper disposal of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to recognize and mitigate the potential

hazards associated with 1-(4-Cyclohexylphenyl)ethanone. While comprehensive toxicological

data is limited, the available safety data sheets (SDS) indicate that it is an irritant.[1][2]

Therefore, the following precautions must be strictly adhered to:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile rubber), safety goggles or glasses, and a laboratory coat to

prevent skin and eye contact.[3][4]

Ventilation: All handling of 1-(4-Cyclohexylphenyl)ethanone should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the risk of

inhaling any dust or vapors.[1][3]

Avoid Contact: Direct contact with the skin, eyes, and clothing must be avoided.[1] In the

event of accidental contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[1][5]
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Spill Management: In case of a spill, the material should be carefully swept up or vacuumed

and placed into a suitable, clearly labeled container for disposal.[1][5] It is important to avoid

generating dust during the cleanup process.[1]

Quantitative Data Summary
Due to the limited availability of comprehensive safety studies, specific quantitative data for 1-
(4-Cyclohexylphenyl)ethanone is not readily available in many standard databases. The

following table summarizes the available information.

Property Value

Molecular Formula C₁₄H₁₈O

Molecular Weight 202.29 g/mol

Melting Point 54 - 58 °C

Boiling Point > 225 °C / 437 °F

Flash Point > 112 °C (> 233.60 °F)

LD50/LC50 Not available

Persistence and Degradability No information available

Bioaccumulative Potential No information available

Mobility in Soil log Pow = 3.7 (estimated)

Step-by-Step Disposal Protocol
The proper disposal of 1-(4-Cyclohexylphenyl)ethanone must be carried out systematically to

ensure safety and compliance with all relevant regulations.

Waste Identification and Collection:

Collect waste 1-(4-Cyclohexylphenyl)ethanone in a dedicated, compatible, and properly

sealed container.
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Ensure the container is clearly labeled with the words "Hazardous Waste" and the full

chemical name: "1-(4-Cyclohexylphenyl)ethanone".[6]

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area must be secure, well-ventilated, and segregated from incompatible materials,

such as strong oxidizing agents.[1]

Regulatory Classification:

Chemical waste generators are required to determine if a discarded chemical is classified

as hazardous waste according to EPA guidelines (40 CFR 261.3) and any state or local

regulations.[1][5]

1-(4-Cyclohexylphenyl)ethanone is not listed as a P-series or U-series hazardous waste

by the RCRA.[1] However, it must be disposed of as a chemical waste.

Professional Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[3][7]

Provide them with a complete and accurate description of the waste, including its

composition.

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols for the specific

degradation or neutralization of 1-(4-Cyclohexylphenyl)ethanone for disposal purposes. The

recommended procedure is to entrust its disposal to a licensed professional waste

management company.

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b103423?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://aksci.com/sds/G166_SDS.pdf
https://www.benchchem.com/product/b103423?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Cyclohexyl_phenyl_methanone_Oxime_A_Procedural_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/C1345_EU_6N.pdf
https://www.benchchem.com/product/b103423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision-making process for the proper disposal of 1-(4-
Cyclohexylphenyl)ethanone.

Start: Have 1-(4-Cyclohexylphenyl)ethanone Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect waste in a
labeled, sealed container

Spill Occurred?

Follow Spill Cleanup Procedure:
- Avoid dust generation

- Sweep/vacuum into waste container

Yes

Store in designated
hazardous waste area

No

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Professional
Waste Pickup and Disposal

End: Proper Disposal Complete
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Caption: Disposal workflow for 1-(4-Cyclohexylphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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